1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide

• IUPAC Name: 1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C19H27NO3/c1-15-6-2-3-7-16(15)18(10-12-23-13-11-18)14-20-17(21)19(22)8-4-5-9-19/h2-3,6-7,22H,4-5,8-14H2,1H3,(H,20,21)
• InChI Key: CEYICWQARXCUDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CCOCC2)CNC(=O)C3(CCCC3)O
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide, also known as CXCR4 antagonist AMD3100, is a synthetic small molecule that is used in scientific research to study the role of the CXCR4 receptor in various biological processes.

Mechanism of Action

AMD3100 acts as a 1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide antagonist by binding to the receptor and blocking the binding of CXCL12. This inhibition of this compound signaling has been shown to have various effects on biological processes, including immune cell trafficking, hematopoiesis, and angiogenesis. In cancer, AMD3100 has been shown to inhibit tumor growth and metastasis by blocking this compound-mediated tumor cell migration and invasion.
Biochemical and Physiological Effects:
AMD3100 has various biochemical and physiological effects, including inhibition of immune cell trafficking, hematopoiesis, and angiogenesis. In cancer, AMD3100 has been shown to inhibit tumor growth and metastasis by blocking this compound-mediated tumor cell migration and invasion.

Advantages and Limitations for Lab Experiments

The main advantage of using AMD3100 in lab experiments is its ability to selectively inhibit 1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide signaling. This allows researchers to study the specific role of this compound in various biological processes without the interference of other signaling pathways. However, one limitation of using AMD3100 is its potential off-target effects, which may affect the interpretation of the results.

Future Directions

There are several future directions for the use of AMD3100 in scientific research. One potential area of research is the development of novel 1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide antagonists with improved efficacy and specificity. Another area of research is the identification of novel biological processes regulated by this compound signaling, which may lead to the development of new therapeutic targets for various diseases. Additionally, the combination of AMD3100 with other therapeutics may have synergistic effects in the treatment of cancer and other diseases.

Synthesis Methods

AMD3100 is synthesized through a multi-step process involving the reaction of various chemical reagents. The initial step involves the reaction of 4-(2-methylphenyl)oxan-4-ylmethyl chloride with 1-hydroxy-2,3,5-trimethylbenzene to form an intermediate compound. This intermediate is then reacted with cyclopentanecarboxylic acid to form the final product, 1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide.

Scientific Research Applications

AMD3100 is primarily used in scientific research to study the role of the 1-hydroxy-N-[[4-(2-methylphenyl)oxan-4-yl]methyl]cyclopentane-1-carboxamide receptor in various biological processes. This compound is a chemokine receptor that plays a critical role in various physiological processes, including immune cell trafficking, hematopoiesis, and angiogenesis. AMD3100 acts as a this compound antagonist, which means it binds to the receptor and prevents the binding of its natural ligand, CXCL12. This inhibition of this compound signaling has been shown to have therapeutic potential in various diseases, including cancer, HIV, and inflammatory disorders.